Cas no 864266-91-1 (Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-)

• Product Name: Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
• CAS No: 864266-91-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1856216
• PubChem ID: 57656226
• Update Time: 2025-04-21

Benzonitrile, 4-(1-hydroxy-2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-hydroxy-2-methylbutyl)-
• 4-(1-Hydroxy-2-methyl-butyl)-benzonitrile
• MFCD24217308
• SCHEMBL506916
• WNBZVGZGOCFOEC-UHFFFAOYSA-N
• G63521
• 864266-91-1
• 4-(1-hydroxy-2-methylbutyl)benzonitrile

• Inchi： 1S/C12H15NO/c1-3-9(2)12(14)11-6-4-10(8-13)5-7-11/h4-7,9,12,14H,3H2,1-2H3
• InChI Key： WNBZVGZGOCFOEC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44Ų